Cas no 1193388-48-5 (2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride
• CAS No: 1193388-48-5
• MF: C₈H₇ClN₄O₂
• MW: 226.619779825211
• CID: 5231057
• Update Time: 2025-05-22

2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride
• 2-(1h-1,2,4-Triazol-1-yl)isonicotinic acid hydrochloride
• 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylicacidhydrochloride

• Inchi： 1S/C8H6N4O2.ClH/c13-8(14)6-1-2-10-7(3-6)12-5-9-4-11-12;/h1-5H,(H,13,14);1H
• InChI Key： MVCZAZISCIKLTE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CN=C(C=1)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 80.9

Additional information on 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride

Comprehensive Overview of 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1193388-48-5)

2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1193388-48-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a pyridine core with a 1,2,4-triazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its hydrochloride salt form enhances solubility, which is critical for formulation development in drug discovery.

In recent years, the demand for triazole-containing compounds has surged, driven by their broad-spectrum biological activities, including antifungal, antibacterial, and anticancer properties. Researchers are particularly interested in 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride as a building block for designing novel kinase inhibitors and antimicrobial agents. Its CAS No. 1193388-48-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry.

The compound's mechanism of action often involves targeting enzymes or receptors associated with disease pathways. For instance, 1,2,4-triazole derivatives are known to modulate oxidative stress and inflammation, making them candidates for neurodegenerative disease research. Additionally, the pyridine ring contributes to metal chelation, which is valuable in developing catalysts or diagnostic agents. These attributes align with trending topics like "targeted drug delivery" and "green chemistry," which dominate academic and industrial discussions.

From a synthetic perspective, 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride can be prepared via multi-step organic reactions, including condensation and cyclization. Optimizing its yield and purity is a common challenge addressed in peer-reviewed journals, highlighting the importance of process chemistry in scaling up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, CAS No. 1193388-48-5 finds utility in material science, where its heterocyclic structure contributes to the development of organic semiconductors or corrosion inhibitors. This interdisciplinary appeal underscores its value in addressing global challenges like sustainable energy and environmental protection—a hot topic among policymakers and researchers alike.

In summary, 2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid hydrochloride represents a critical scaffold in modern chemistry. Its CAS No. 1193388-48-5 serves as a gateway for innovation across multiple sectors, from life sciences to advanced materials. As interest in personalized medicine and eco-friendly technologies grows, this compound is poised to remain at the forefront of scientific exploration.